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Compound of Interest

Compound Name: Bryonamide B

Cat. No.: B3029228 Get Quote

CAS Number: 5942-25-6 Molecular Formula: C₁₀H₁₃NO₄

Bryonamide B, systematically known as 4-hydroxy-N-(2-hydroxyethyl)-3-methoxybenzamide,

is a chemical compound with limited available information in peer-reviewed scientific literature.

While its chemical structure and basic identifiers are established, a comprehensive

understanding of its biological activities, synthesis, and mechanism of action remains elusive

based on currently accessible data.

Physicochemical Data
A summary of the basic chemical properties of Bryonamide B is provided below.

Property Value Reference

CAS Number 5942-25-6 [1]

Molecular Formula C₁₀H₁₃NO₄ [1]

Molecular Weight 211.21 g/mol [1]

Systematic Name

4-hydroxy-N-(2-

hydroxyethyl)-3-

methoxybenzamide

[1]
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Despite targeted searches, no specific peer-reviewed studies detailing the synthesis or

comprehensive biological evaluation of Bryonamide B could be identified. Chemical suppliers

list the compound, indicating that it is available for research purposes, but do not provide data

on its biological properties.

Some sources anecdotally associate Bryonamide B with the plant Bryonia aspera. However,

extensive reviews of the chemical constituents of the Bryonia genus focus on cucurbitacins and

other classes of compounds, with no explicit mention of Bryonamide B.[2][3][4][5][6] Research

on Bryonia aspera has highlighted the cytotoxic and apoptogenic activities of its extracts,

primarily attributed to other constituent compounds.[3][5]

Searches for the systematic name, 4-hydroxy-N-(2-hydroxyethyl)-3-methoxybenzamide, and

related benzamide structures have yielded information on the biological activities of similar

compounds, which are often investigated for antimicrobial and anticancer properties.[7][8]

However, these studies do not specifically include or provide data for Bryonamide B.

Mechanism of Action
Due to the lack of dedicated biological studies, the mechanism of action for Bryonamide B has

not been elucidated. There are no available data to construct a signaling pathway or

experimental workflow diagram as requested.

Conclusion
The information publicly available on Bryonamide B is sparse and limited to its basic chemical

identity. There is a significant gap in the scientific literature regarding its synthesis, biological

activity, and mechanism of action. Therefore, it is not possible to provide an in-depth technical

guide with quantitative data, detailed experimental protocols, or visualizations of its biological

pathways at this time. Further research would be required to characterize this compound and

determine its potential utility for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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